
Solubility Profile of 3-Amino-2-hydroxy-5-
nitrobenzenesulfonic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Amino-2-hydroxy-5-

nitrobenzenesulfonic acid

Cat. No.: B1275784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-
Amino-2-hydroxy-5-nitrobenzenesulfonic acid (CAS No. 96-67-3), an important

intermediate in the pharmaceutical and dye industries. Understanding the solubility of this

compound is critical for its synthesis, purification, formulation, and application in various

research and development settings.

Core Concepts: Solubility of Aromatic Sulfonic
Acids
3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is a multifaceted molecule, with its solubility

being governed by the interplay of its functional groups: a sulfonic acid group, an amino group,

a hydroxyl group, and a nitro group, all attached to a benzene ring. The sulfonic acid group is

strongly acidic and highly polar, generally conferring significant water solubility to the molecule.

[1][2] The amino and hydroxyl groups can participate in hydrogen bonding, further enhancing

solubility in protic solvents. Conversely, the nitro group and the aromatic ring contribute to the

molecule's non-polar character. The overall solubility in a given solvent is a balance of these

competing factors.
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Precise quantitative solubility data for 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid
across a wide range of organic solvents is not extensively available in published literature.

However, based on available data sheets and studies of structurally similar compounds, the

following summary can be provided.
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Solvent Type Solubility
Temperature
(°C)

Notes

Water Polar Protic 1 - 5 mg/mL 21.5

Also reported as

0.1-0.5 g/100

mL.[3][4]

Ethanol Polar Protic
Reported as

"excellent"
Not Specified

Quantitative data

is not available,

but good

solubility is

expected due to

hydrogen

bonding

capabilities.[5][6]

Methanol Polar Protic
Expected to be

Soluble
-

Similar to

ethanol, good

solubility is

anticipated.

Acetone Polar Aprotic

Expected to be

Sparingly

Soluble

-

Moderate polarity

may allow for

some dissolution.

Dimethyl

Sulfoxide

(DMSO)

Polar Aprotic
Expected to be

Soluble
-

High polarity

suggests good

solubility.

N,N-

Dimethylformami

de (DMF)

Polar Aprotic
Expected to be

Soluble
-

High polarity

suggests good

solubility.

Hexane Non-polar
Expected to be

Insoluble
-

The high polarity

of the sulfonic

acid group

makes it

incompatible with

non-polar

solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s677153
https://www.chemnet.com/cas/en/96-67-3/3-amino-2-hydroxy-5-nitrobenzenesulphonic-acid.html
https://www.nbinno.com/?news/TBC-exploring-the-feasibility-of-3-amino-2-hydroxy-5-nitrobenzenesulfonic-acid-a-comprehensive-analysis-by-the-manufacturer
https://www.nbinno.com/?news/IQT-introducing-3-amino-2-hydroxy-5-nitrobenzenesulfonic-acid-a-versatile-compound-for-high-quality-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toluene Non-polar
Expected to be

Insoluble
-

Similar to

hexane,

insolubility is

expected.

Note: "Expected" solubility is inferred from the general solubility characteristics of aromatic

sulfonic acids and the specific functional groups present on the molecule. Experimental

verification is recommended.

Experimental Protocols
Determination of Equilibrium Solubility (Shake-Flask
Method)
A standard and reliable method for determining the equilibrium solubility of a compound is the

shake-flask method.[1][7]

Objective: To determine the saturation concentration of 3-Amino-2-hydroxy-5-
nitrobenzenesulfonic acid in a specific solvent at a controlled temperature.

Materials:

3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid (solid, pure form)

Selected solvents (e.g., water, ethanol, DMSO)

Temperature-controlled orbital shaker or water bath

Centrifuge

Analytical balance

Volumetric flasks and pipettes

HPLC or UV-Vis spectrophotometer for concentration analysis

Syringe filters (0.45 µm)
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Procedure:

Add an excess amount of solid 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid to a

series of vials, each containing a known volume of the selected solvent. The presence of

undissolved solid is necessary to ensure saturation.

Seal the vials to prevent solvent evaporation.

Place the vials in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, allow the vials to stand undisturbed at the set temperature for a sufficient

time to allow the excess solid to settle.

Carefully withdraw a sample from the supernatant using a syringe and immediately filter it

through a syringe filter to remove any undissolved particles.

Dilute the filtered solution with a suitable solvent to a concentration within the analytical

range of the chosen quantification method.

Analyze the concentration of the diluted solution using a calibrated HPLC or UV-Vis

spectrophotometer.

Calculate the original solubility in the solvent, taking into account the dilution factor.

Mandatory Visualizations
Logical Workflow for the Synthesis of 3-Amino-2-
hydroxy-5-nitrobenzenesulfonic Acid
The industrial synthesis of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid typically

involves a two-step process starting from 2-aminophenol.[3] The following diagram illustrates

the logical workflow of this synthesis.
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Starting Material Reaction Steps Intermediate

Final Product

2-Aminophenol Nitration
H2SO4, HNO3

2-Amino-4-nitrophenol

Sulfonation

3-Amino-2-hydroxy-5-
nitrobenzenesulfonic acid

H2SO4

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic
acid.

Applications in Research and Drug Development
3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid serves as a crucial building block in the

synthesis of various organic molecules.

Dye Industry: It is a key intermediate in the production of azo dyes.[3]

Pharmaceutical Research: Its structural motifs are of interest in medicinal chemistry for the

development of new therapeutic agents.

Biochemical Assays: The compound and its derivatives can be utilized in enzyme studies

and other biochemical assays.[3]

The solubility data and protocols presented in this guide are intended to support researchers

and professionals in the effective handling and application of this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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